3,6-diamino-N-(4-bromophenyl)-5-cyano-4-(4-ethoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3,6-diamino-N-(4-bromophenyl)-5-cyano-4-(4-ethoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C23H18BrN5O2S/c1-2-31-15-9-3-12(4-10-15)17-16(11-25)21(27)29-23-18(17)19(26)20(32-23)22(30)28-14-7-5-13(24)6-8-14/h3-10H,2,26H2,1H3,(H2,27,29)(H,28,30)
• InChI Key: JFFGZHGRMKRNHZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(C(=NC3=C2C(=C(S3)C(=O)NC4=CC=C(C=C4)Br)N)N)C#N
• Molecular Formula: C23H18BrN5O2S
• Molecular Weight: 508.4 g/mol

Description

3,6-diamino-N-(4-bromophenyl)-5-cyano-4-(4-ethoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C23H18BrN5O2S and its molecular weight is 508.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Thieno[2,3-b]pyridine derivatives have been synthesized and evaluated for their antimicrobial activities. Gad-Elkareem et al. (2011) explored the synthesis of thio-substituted ethyl nicotinate derivatives, which underwent cyclization to corresponding thieno[2,3-b]pyridines. These compounds were screened for their in vitro antimicrobial activities, indicating the potential of thieno[2,3-b]pyridine derivatives in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Heterocyclic Synthesis

The versatility of thieno[2,3-b]pyridine derivatives in heterocyclic synthesis has been demonstrated through various synthetic approaches. El-Meligie et al. (2020) used 3-amino-4-cyano-2-thiophenecarboxamides as synthons for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles and unexpectedly prepared thieno[3,4-b]pyridine-7-carboxamides, showcasing the synthetic utility of these compounds in creating diverse heterocyclic structures (El-Meligie, Khalil, El-Nassan, & Ibraheem, 2020).

Antitumor Activity

Another significant application of thieno[2,3-b]pyridine derivatives is in the development of antitumor agents. Wang et al. (2010) synthesized 2-amino-4-oxo-6-substituted pyrrolo[2,3-d]pyrimidines with a thienoyl side chain, exhibiting potent in vitro and in vivo antitumor activity due to selective transport by folate receptors and proton-coupled folate transporter over the reduced folate carrier, indicating their potential in cancer therapy (Wang et al., 2010).